Cas no 79250-47-8 (5-Allyloxy-2-hydroxy-benzoic acid methyl ester)

• Product Name: 5-Allyloxy-2-hydroxy-benzoic acid methyl ester
• CAS No: 79250-47-8
• MF: C₁₁H₁₂O₄
• MW: 208.210583686829
• MDL: MFCD24713765
• CID: 4786031
• Update Time: 2025-10-28

5-Allyloxy-2-hydroxy-benzoic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 5-allyloxy-2-hydroxy-benzoic acid methyl ester
• methyl 2-hydroxy-5-prop-2-enoxybenzoate
• 5-Allyloxy-2-hydroxybenzoic acid methyl ester
• 5-Allyloxy-2-hydroxy-benzoic acid methyl ester

• MDL： MFCD24713765
• Inchi： 1S/C11H12O4/c1-3-6-15-8-4-5-10(12)9(7-8)11(13)14-2/h3-5,7,12H,1,6H2,2H3
• InChI Key： POKDIMSCQLGJQE-UHFFFAOYSA-N
• SMILES： O(CC=C)C1=CC=C(C(C(=O)OC)=C1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 227
• XLogP3: 2.6
• Topological Polar Surface Area: 55.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on 5-Allyloxy-2-hydroxy-benzoic acid methyl ester

Comprehensive Guide to 5-Allyloxy-2-hydroxy-benzoic acid methyl ester (CAS No. 79250-47-8): Properties, Applications, and Industry Insights

5-Allyloxy-2-hydroxy-benzoic acid methyl ester (CAS No. 79250-47-8) is a specialized organic compound widely recognized for its unique chemical structure and versatile applications. This ester derivative, featuring an allyloxy group and a methyl ester functionality, has garnered significant attention in pharmaceutical, cosmetic, and agrochemical research. Its molecular formula, C₁₁H₁₂O₄, and distinct properties make it a valuable intermediate in synthetic chemistry.

In recent years, the demand for bioactive esters like 5-Allyloxy-2-hydroxy-benzoic acid methyl ester has surged due to their role in developing sustainable formulations. Researchers are particularly interested in its potential as a UV-absorbing agent and anti-inflammatory precursor, aligning with the growing market for eco-friendly sunscreens and natural skincare products. The compound’s low toxicity profile further enhances its appeal for consumer-facing applications.

The synthesis of CAS No. 79250-47-8 typically involves the esterification of 5-Allyloxy-2-hydroxy-benzoic acid with methanol under controlled conditions. Advanced techniques such as microwave-assisted synthesis have improved yield efficiency, addressing industry needs for cost-effective production. Analytical methods like HPLC and NMR spectroscopy ensure high purity, critical for compliance with pharmaceutical-grade standards.

From an industrial perspective, 5-Allyloxy-2-hydroxy-benzoic acid methyl ester is often explored for its synergistic effects in polymer stabilization and fragrance encapsulation. Its compatibility with biodegradable materials positions it as a candidate for green chemistry initiatives, a trending topic in corporate sustainability reports. Additionally, its role in controlled-release formulations has been studied for agricultural applications, meeting the demand for precision farming solutions.

Environmental and regulatory considerations are paramount when handling 79250-47-8. While not classified as hazardous, proper storage in amber glass containers under inert conditions is recommended to prevent degradation. The compound’s logP value (indicating lipophilicity) and hydrolysis stability are frequently analyzed parameters, reflecting its behavior in aqueous systems—a common query among formulation scientists.

Emerging research highlights the potential of 5-Allyloxy-2-hydroxy-benzoic acid methyl ester in nanotechnology, particularly for drug-delivery systems. Its molecular structure allows functionalization with polymeric nanoparticles, a hot topic in targeted therapy discussions. Such innovations align with searches for next-generation excipients and smart materials in biomedical engineering.

For procurement specialists, understanding the global supply chain of CAS 79250-47-8 is essential. Key suppliers often emphasize batch-to-batch consistency and regulatory documentation, including REACH compliance and Certificate of Analysis (CoA) details. These factors dominate search queries related to high-purity chemical sourcing.

In conclusion, 5-Allyloxy-2-hydroxy-benzoic acid methyl ester exemplifies the intersection of traditional chemistry and modern applications. Its adaptability across industries—from cosmeceuticals to advanced materials—ensures its relevance in scientific and commercial landscapes. Future studies may explore its biocatalytic modification or hybrid composite uses, further expanding its utility.